Cas no 1009306-53-9 (methyl 2-(chloromethyl)-4-methylquinoline-3-carboxylate hydrochloride)

• Product Name: methyl 2-(chloromethyl)-4-methylquinoline-3-carboxylate hydrochloride
• CAS No: 1009306-53-9
• MF: C₁₃H₁₃Cl₂NO₂
• MW: 286.153821706772
• CID: 2858885
• PubChem ID: 16249320
• Update Time: 2025-10-14

methyl 2-(chloromethyl)-4-methylquinoline-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(chloromethyl)-4-methylquinoline-3-carboxylate hydrochloride
• EN300-13771
• SR-01000071133-1
• CS-0234001
• Z94598697
• DB-243665
• G33011
• methyl 2-(chloromethyl)-4-methylquinoline-3-carboxylate;hydrochloride
• SR-01000071133
• AKOS022902490
• JQB30653
• SB68779
• methyl2-(chloromethyl)-4-methylquinoline-3-carboxylatehydrochloride
• 900641-03-4
• 1009306-53-9

• Inchi： 1S/C13H12ClNO2.ClH/c1-8-9-5-3-4-6-10(9)15-11(7-14)12(8)13(16)17-2;/h3-6H,7H2,1-2H3;1H
• InChI Key： JVBFMQIDEMTWIA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)C(C)=C2C=CC=CC2=N1.Cl

Computed Properties

• Exact Mass: 285.032334g/mol
• Monoisotopic Mass: 285.032334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.15g/mol
• Topological Polar Surface Area: 39.2Ų

Additional information on methyl 2-(chloromethyl)-4-methylquinoline-3-carboxylate hydrochloride

Comprehensive Overview of Methyl 2-(Chloromethyl)-4-methylquinoline-3-carboxylate Hydrochloride (CAS No. 1009306-53-9)

Methyl 2-(chloromethyl)-4-methylquinoline-3-carboxylate hydrochloride (CAS No. 1009306-53-9) is a specialized quinoline derivative with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique structural properties and potential utility in drug discovery. Researchers and industry professionals frequently search for quinoline-based compounds, methyl ester derivatives, and chloromethyl functional groups to explore their synthetic and biological relevance.

The molecular structure of methyl 2-(chloromethyl)-4-methylquinoline-3-carboxylate hydrochloride features a quinoline core substituted with a chloromethyl group at the 2-position and a methyl ester at the 3-position. This arrangement makes it a valuable intermediate in organic synthesis, particularly for constructing more complex heterocyclic systems. Recent trends in AI-driven drug discovery and computational chemistry have increased interest in such compounds, as they serve as building blocks for small-molecule therapeutics targeting various diseases.

One of the key reasons for the growing popularity of CAS No. 1009306-53-9 is its role in medicinal chemistry. Quinoline derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers often investigate structure-activity relationships (SAR) to optimize these compounds for specific therapeutic applications. The presence of the chloromethyl group in this molecule further enhances its reactivity, enabling facile modifications for lead compound optimization.

In addition to its pharmaceutical potential, methyl 2-(chloromethyl)-4-methylquinoline-3-carboxylate hydrochloride is also studied for its material science applications. The compound's ability to form stable complexes with metals and other organic molecules makes it a candidate for developing advanced materials, such as organic semiconductors or catalysts. This dual applicability in life sciences and material engineering underscores its versatility.

From a synthetic perspective, the preparation of CAS No. 1009306-53-9 involves multi-step organic reactions, often starting from readily available quinoline precursors. Modern green chemistry principles are increasingly applied to improve the yield and sustainability of these processes. Searches for eco-friendly synthesis methods and microwave-assisted reactions reflect the industry's shift toward more sustainable practices.

Quality control and analytical characterization of methyl 2-(chloromethyl)-4-methylquinoline-3-carboxylate hydrochloride are critical for ensuring its suitability in research and development. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify purity and structural integrity. These methods align with the increasing demand for high-purity chemicals in precision medicine and biopharmaceuticals.

The safety profile of CAS No. 1009306-53-9 is another area of interest for users. While not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize risks associated with its reactive functional groups. This aligns with broader industry concerns about laboratory safety and chemical storage, topics frequently searched by professionals in the field.

Looking ahead, the demand for methyl 2-(chloromethyl)-4-methylquinoline-3-carboxylate hydrochloride is expected to rise, driven by advancements in personalized medicine and targeted drug delivery systems. Its role as a key intermediate in synthesizing novel bioactive molecules positions it as a compound of enduring relevance. Researchers continue to explore its potential, leveraging cutting-edge tools like machine learning and automated synthesis platforms to accelerate discovery.

In summary, methyl 2-(chloromethyl)-4-methylquinoline-3-carboxylate hydrochloride (CAS No. 1009306-53-9) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and adaptability to modern research trends make it a subject of ongoing investigation. As the scientific community prioritizes innovation and sustainability, this compound is poised to remain a valuable asset in both academic and industrial settings.